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Compound of Interest

Compound Name: 4-hydroxy McPT (hydrochloride)

Cat. No.: B8256786

Get Quote

Executive Summary
4-Hydroxy McPT (4-hydroxy-N-methyl-N-cyclopropyltryptamine) is a potent serotonergic

research chemical often supplied as a hydrochloride (HCl) salt to enhance stability and

solubility. Accurate molarity determination is critical for receptor binding assays (e.g., 5-HT

) and quantitative titrations.

This guide addresses the specific challenges of working with 4-Hydroxy McPT HCl (C

H

N

O · HCl), including hygroscopicity, salt-form correction, and solubility limits. It provides a
validated workflow for calculating, preparing, and verifying molar concentrations using
gravimetric and potentiometric methods.

Compound Profile & Physicochemical Properties
Before calculation, the exact stoichiometry of the analyte must be defined. 4-Hydroxy McPT

HCl is a mono-hydrochloride salt of a substituted tryptamine.[1]
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Property Value Notes

Systematic Name

3-[2-

(cyclopropylmethylamino)ethyl]

-1H-indol-4-ol,

monohydrochloride

Formula

Cngcontent-ng-

c1989010908="" _nghost-ng-

c3017681703="" class="inline

ng-star-inserted">

H

N

O[2][3][4][5][6] · HCl

Molecular Weight (Salt) 266.77 g/mol
Use this for weighing

calculations.

Molecular Weight (Freebase) 230.31 g/mol
Use this for active moiety

dosage.

Salt Correction Factor (SCF) 1.158

Solubility
DMF/DMSO: ~30 mg/mL; PBS

(pH 7.2): 0.2 mg/mL

Critical: Low aqueous solubility

requires organic stock

preparation.

pKa (Estimated) Amine: ~9.6; Phenol: ~10.1

Overlapping pKa values

complicate visual acid-base

titration.

Theoretical Framework: The Molarity Calculation
To prepare a solution of precise molarity (

) or to calculate the molarity of an unknown solution, one must account for the Salt Correction
Factor and Purity.
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The Master Equation
When preparing a stock solution from solid powder:

: Desired Molarity.

: 266.77 g/mol (NOT the freebase weight).

: The chromatographic purity from the CoA (e.g., 98.5%).

Calculating Molarity of an Existing Solution
If a specific mass (

) was dissolved in a volume (

):

Critical Insight: If your assay requires a specific molarity of the freebase (active drug), you must

use the Freebase Molarity equation:

(The stoichiometry is 1:1, so the molarity is identical, but the mass weighed is

higher).

Protocol A: Precision Stock Solution Preparation
Objective: Prepare 10 mL of a 10 mM (0.01 M) stock solution of 4-Hydroxy McPT HCl.

Reagents & Equipment
4-Hydroxy McPT HCl (Reference Standard Grade).[5]

Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF. Note: Avoid water for high-

concentration stocks due to solubility limits (0.2 mg/mL).

Class A Volumetric Flask (10 mL) or calibrated posit-displacement pipette.
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Analytical Balance (Readability 0.01 mg).

Workflow
Calculate Mass Required:

(Assuming 99% purity).

Weighing (Difference Method):

Place a weighing boat on the balance; tare.

Add approx. 27 mg of compound. Record exact mass (

).

Example:

.

Dissolution:

Transfer solid to a 10 mL volumetric flask.

Add ~5 mL DMSO. Vortex until fully dissolved (clear solution).

Caution: The 4-hydroxy group is oxidation-sensitive. Flush headspace with Argon/Nitrogen

if storing.

Final Calculation: Recalculate the exact molarity based on

:

Protocol B: Standardization via Potentiometric
Titration
Objective: Verify the exact molarity of a bulk 4-Hydroxy McPT HCl sample using Argentometric

titration of the chloride counter-ion. This is superior to acid-base titration because the

phenol/amine pKa overlap makes pH endpoints indistinct.
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Principle
The chloride ion (

) from the hydrochloride salt precipitates with Silver Nitrate (

).

Stoichiometry is 1:1.

Equipment
Automatic Titrator (e.g., Mettler Toledo or Metrohm).

Electrode: Silver Ring Electrode (Ag/AgCl) or Chloride Ion Selective Electrode (ISE).

Titrant: 0.01 M

(Standardized).

Step-by-Step Procedure
Sample Preparation:

Weigh accurately ~25 mg of 4-Hydroxy McPT HCl.

Dissolve in 50 mL of 50:50 Methanol:Water (to ensure solubility while allowing ionic

mobility).

Add 1 mL of 1M

(Nitric Acid) to prevent silver oxide formation.

Titration:

Immerse the electrode.

Titrate with 0.01 M

at a slow rate (e.g., 0.5 mL/min).
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Monitor the potential (mV). The endpoint is the maximum first derivative (

).

Calculation:

Data Visualization: Titration Logic

Start: Weigh 4-Hydroxy McPT HCl

Dissolve in MeOH/Water + HNO3

Titrate with 0.01 M AgNO3

Reaction: Cl- + Ag+ -> AgCl (s)

Detect Endpoint (Max dE/dV)

Calculate Molarity/Purity

Click to download full resolution via product page

Figure 1: Argentometric titration workflow for validating the chloride content of 4-Hydroxy McPT

HCl.

Troubleshooting & Common Pitfalls
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Issue Cause Solution

Cloudy Solution
Incomplete dissolution in

aqueous buffer.

4-Hydroxy McPT is lipophilic.

Dissolve in 100% DMSO first,

then dilute slowly into buffer.

Limit final aqueous conc. to

<0.2 mg/mL.

Drifting Titration Signal
Electrode fouling by AgCl

precipitate.

Clean silver ring electrode with

mild abrasive strip; add

polyvinyl alcohol (PVA) to

solution to disperse colloid.

Yellow/Brown Solution
Oxidation of the 4-hydroxy

indole.

The compound is sensitive to

air. Use freshly prepared

solutions. Add ascorbic acid (if

compatible with assay).

Inaccurate Molarity Ignoring the HCl mass.

Always use MW 266.77 (Salt),

not 230.3 (Base). This causes

a ~16% error if ignored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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